Cas no 916150-98-6 (1-(3,5-dichlorophenyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(3,5-dichlorophenyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 916150-98-6
• MF: C₉H₅Cl₂N₃O
• MW: 242.061499357224
• CID: 748210
• PubChem ID: 16062975
• Update Time: 2025-05-23

1-(3,5-dichlorophenyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxaldehyde, 1-(3,5-dichlorophenyl)-
• 1-(3,5-dichlorophenyl)triazole-4-carbaldehyde
• starbld0043469
• 1-(3,5-dichlorophenyl)-1H-1,2,3-triazole-4-carbaldehyde
• 916150-98-6
• AKOS015557249
• F2157-1126
• DTXSID10581633

• Inchi： 1S/C9H5Cl2N3O/c10-6-1-7(11)3-9(2-6)14-4-8(5-15)12-13-14/h1-5H
• InChI Key： VQRJCEPGTFVRRT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)N1C=C(C=O)N=N1)Cl

Computed Properties

• Exact Mass: 240.9809672g/mol
• Monoisotopic Mass: 240.9809672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-(3,5-dichlorophenyl)-1H-1,2,3-triazole-4-carbaldehyde

Recent Advances in the Study of 1-(3,5-dichlorophenyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 916150-98-6)

1-(3,5-dichlorophenyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 916150-98-6) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its triazole and aldehyde functional groups, has been the subject of recent studies exploring its reactivity, biological activity, and utility as a building block in the synthesis of more complex molecules.

Recent research has focused on the compound's role as a versatile intermediate in click chemistry, particularly in the synthesis of triazole-containing derivatives. The aldehyde group in 1-(3,5-dichlorophenyl)-1H-1,2,3-triazole-4-carbaldehyde allows for further functionalization, making it a valuable scaffold for the development of novel bioactive molecules. Studies have demonstrated its efficacy in forming Schiff bases and other derivatives that exhibit promising pharmacological properties, including antimicrobial and anticancer activities.

One of the key findings in recent literature is the compound's potential as an inhibitor of specific enzymatic targets. For instance, derivatives of 1-(3,5-dichlorophenyl)-1H-1,2,3-triazole-4-carbaldehyde have shown inhibitory effects on enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its structural features make it a candidate for the development of small-molecule probes for studying biological systems.

The synthesis and characterization of 1-(3,5-dichlorophenyl)-1H-1,2,3-triazole-4-carbaldehyde have been optimized in recent studies to improve yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure and purity of the compound. These methodological advancements have facilitated its use in high-throughput screening and combinatorial chemistry approaches.

In conclusion, 1-(3,5-dichlorophenyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 916150-98-6) represents a promising compound in the field of medicinal chemistry, with diverse applications ranging from drug discovery to chemical biology. Ongoing research is expected to further elucidate its mechanisms of action and expand its utility in the development of novel therapeutic agents. Future studies should focus on exploring its pharmacokinetic properties and in vivo efficacy to fully realize its potential in clinical applications.